1-(4-(4,5-Dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)-3-tosylpropan-1-one

• IUPAC Name: 1-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-(4-methylphenyl)sulfonylpropan-1-one
• InChI: InChI=1S/C23H27N3O3S2/c1-16-4-7-19(8-5-16)31(28,29)15-10-21(27)25-11-13-26(14-12-25)23-24-22-18(3)17(2)6-9-20(22)30-23/h4-9H,10-15H2,1-3H3
• InChI Key: UYBARITYYNUZIY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)CCC(=O)N2CCN(CC2)C3=NC4=C(S3)C=CC(=C4C)C
• Molecular Formula: C23H27N3O3S2
• Molecular Weight: 457.6 g/mol

Description

1-(4-(4,5-Dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)-3-tosylpropan-1-one is a chemical compound that belongs to the family of piperazine derivatives. This compound has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry.

Scientific Research Applications

Synthesis and Antimicrobial Applications

• Antimicrobial Agents : Several studies have focused on synthesizing novel compounds with antimicrobial properties. For example, Patel et al. (2012) synthesized a series of thiazolidinone derivatives with potent antimicrobial activity against a variety of bacteria and fungi, indicating the potential of such compounds in addressing microbial resistance issues [Patel, Patel, Kumari, & Patel, 2012]. Similarly, Mekky and Sanad (2020) developed novel bis(pyrazole-benzofuran) hybrids showing significant antibacterial efficacies and biofilm inhibition activities, highlighting the diverse therapeutic applications of such molecules [Mekky & Sanad, 2020].

Anticancer Properties

• Anticancer Evaluation : Turov (2020) explored the anticancer activity of polyfunctional substituted 1,3-thiazoles, identifying compounds with a piperazine substituent that exhibited significant efficacy against various cancer cell lines. This research suggests that modifications to the molecular structure could enhance anticancer properties, offering insights into the development of new therapeutic agents [Turov, 2020].

Antifungal and Neuroprotective Applications

• Antifungal Compound : Volkova, Levshin, and Perlovich (2020) synthesized and characterized a novel potential antifungal compound, highlighting its pharmacologically relevant physicochemical properties and suggesting its suitability for biological applications due to favorable solubility and partitioning processes [Volkova, Levshin, & Perlovich, 2020].
• Neuroprotection : Lecanu et al. (2010) reported the synthesis and biological evaluation of a novel compound designed for neuroprotective therapy in Alzheimer's disease, demonstrating multiple target therapeutic approaches including AchE inhibition and antioxidative properties [Lecanu, Tillement, McCourty, Rammouz, Yao, Greeson, & Papadopoulos, 2010].